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Compound of Interest

Compound Name: Triclocarban-13C6

Cat. No.: B15557566 Get Quote

For researchers, scientists, and drug development professionals engaged in the quantitative

analysis of Triclocarban, the selection of a high-quality certified reference material (CRM) is

paramount for ensuring accurate and reproducible results. Triclocarban-13C6, a stable

isotope-labeled internal standard, is the gold standard for mass spectrometry-based methods,

such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), enabling precise

quantification through isotope dilution.

This guide provides a comparative overview of commercially available Triclocarban-13C6
CRMs, detailing their specifications and providing a typical experimental protocol for their

application.

Product Comparison
The following table summarizes the specifications of Triclocarban-13C6 certified reference

materials from various suppliers. It is important to note that while most suppliers provide the

product as a solution, the level of detail regarding purity and certification can vary. Researchers

are encouraged to request lot-specific Certificates of Analysis (CoA) for the most accurate

information.
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Cambridge

Isotope

Laboratorie

s, Inc.

CLM-7286-

1.2

Solution in

Acetonitrile
100 µg/mL 98%

99% (4'-

chlorophen

yl-¹³C₆)

CoA

provided

MedChem

Express

HY-
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(Triclocarb
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Solid
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available
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x

CAS:
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76-9

Solution in

Acetonitrile
100 µg/mL

Not
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Not

specified
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for

laboratory

use as a

reference

material[1]

Santa Cruz

Biotechnol
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sc-215493 Solid
Not

Applicable

Not

specified

Not

specified

Lot-specific

data

available

on CoA[2]

Experimental Protocol: Quantification of
Triclocarban in Biological Matrices using Isotope
Dilution LC-MS/MS
This protocol provides a typical workflow for the quantification of Triclocarban in a sample

matrix (e.g., sludge, soil, or biological fluids) using a Triclocarban-13C6 CRM as an internal

standard.

1. Sample Preparation and Extraction:
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Spiking: To a known quantity of the sample matrix, add a precise volume of the

Triclocarban-13C6 CRM solution to serve as the internal standard.

Extraction: Employ a suitable extraction method to isolate Triclocarban and the internal

standard from the sample matrix. A common technique is pressurized liquid extraction (PLE)

with an appropriate solvent like acetone.

Solvent Evaporation and Reconstitution: The extract is then evaporated to dryness under a

gentle stream of nitrogen and reconstituted in a smaller volume of a solvent compatible with

the LC-MS/MS system (e.g., acetonitrile/water mixture).

2. LC-MS/MS Analysis:

Chromatographic Separation: Inject the reconstituted sample onto a liquid chromatography

system equipped with a suitable column (e.g., C18) to separate Triclocarban from other

matrix components. A gradient elution with mobile phases such as water with formic acid and

acetonitrile is typically used.

Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem

mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific

precursor-to-product ion transitions for both native Triclocarban and the Triclocarban-13C6
internal standard are monitored.

3. Data Analysis:

Quantification: The concentration of Triclocarban in the original sample is determined by

calculating the ratio of the peak area of the native Triclocarban to the peak area of the

Triclocarban-13C6 internal standard. This ratio is then compared to a calibration curve

prepared with known concentrations of native Triclocarban and a constant concentration of

the internal standard.

Workflow for Triclocarban Quantification
The following diagram illustrates the general workflow for the quantification of Triclocarban in a

sample using a Triclocarban-13C6 certified reference material.
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Workflow for Triclocarban Quantification using Isotope Dilution
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Caption: Isotope dilution workflow for Triclocarban analysis.
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In conclusion, the selection of a well-characterized Triclocarban-13C6 certified reference

material is a critical step in achieving accurate and reliable quantitative results. While several

suppliers offer this essential standard, the level of provided documentation varies. Researchers

should prioritize CRMs with comprehensive Certificates of Analysis detailing chemical and

isotopic purity to ensure the highest quality data in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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